Cas no 74149-73-8 (Benzamide,4-methoxy-N-[2-nitro-4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]-)

• Product Name: Benzamide,4-methoxy-N-[2-nitro-4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]-
• CAS No: 74149-73-8
• MF: C₁₉H₁₈N₄O₅
• MW: 382.370024204254
• CID: 1766184
• PubChem ID: 13850880
• Update Time: 2025-04-21

Benzamide,4-methoxy-N-[2-nitro-4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-methoxy-N-[2-nitro-4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]-
• DTXSID701123484
• 5-methyl-6-[3-nitro-4-(4-methoxy-benzoylamino)-phenyl]-3-oxo-4,5-dihydro-2H-pyridazine
• SRGQMHSWJMITIK-UHFFFAOYSA-N
• 5-Methyl-6-[3-nitro-4-(4-methoxy-benzoylamino)phenyl]-3-oxo-4,5-dihydro-2H-pyridazine
• SCHEMBL7323024
• NS00004746
• 4-Methoxy-N-[2-nitro-4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]benzamide
• 74149-73-8
• 5-methyl-6-[3-nitro-4-(4-methoxy-benzoylamino)-phenyl]-4,5-dihydro-2H-pyridazine-3-one

• Inchi： 1S/C19H18N4O5/c1-11-9-17(24)21-22-18(11)13-5-8-15(16(10-13)23(26)27)20-19(25)12-3-6-14(28-2)7-4-12/h3-8,10-11H,9H2,1-2H3,(H,20,25)(H,21,24)
• InChI Key： SRGQMHSWJMITIK-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C(C2C=CC(=C(C=2)[N+](=O)[O-])NC(C2C=CC(=CC=2)OC)=O)=NN1

Computed Properties

• Exact Mass: 382.12771969g/mol
• Monoisotopic Mass: 382.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų